Cas no 339013-32-0 (3-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]quinoline)

• Product Name: 3-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]quinoline
• CAS No: 339013-32-0
• MF: C₂₁H₁₃Cl₂NS
• MW: 382.305621862412
• CID: 5694997
• PubChem ID: 3344603
• Update Time: 2023-10-14

3-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]quinoline
• HMS574N13
• AKOS005098419
• 7K-386S
• 3-(4-chlorophenyl)-2-(2-chlorophenyl)sulfanylquinoline
• 339013-32-0
• Bionet1_002271
• 3-(4-Chlorophenyl)-2-[(2-chlorophenyl)sulfanyl]quinoline

• Inchi： 1S/C21H13Cl2NS/c22-16-11-9-14(10-12-16)17-13-15-5-1-3-7-19(15)24-21(17)25-20-8-4-2-6-18(20)23/h1-13H
• InChI Key： FHAHFNWCMOAHSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N=C2C=CC=CC2=C1)SC1C=CC=CC=1Cl

Computed Properties

• Exact Mass: 381.0145760g/mol
• Monoisotopic Mass: 381.0145760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 38.2Ų